Cas no 2548995-04-4 (6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline)

• Product Name: 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline
• CAS No: 2548995-04-4
• MF: C₁₈H₂₁ClN₄O₂
• MW: 360.837942838669
• CID: 5311746
• PubChem ID: 154883078
• Update Time: 2025-09-28

6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline Chemical and Physical Properties

Names and Identifiers

• F6752-4719
• AKOS040724132
• 2548995-04-4
• 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline
• [4-(6-Chloro-2-quinoxalinyl)-2-morpholinyl]-1-piperidinylmethanone

• Inchi： 1S/C18H21ClN4O2/c19-13-4-5-14-15(10-13)20-11-17(21-14)23-8-9-25-16(12-23)18(24)22-6-2-1-3-7-22/h4-5,10-11,16H,1-3,6-9,12H2
• InChI Key： DIQAMWJZLUULSY-UHFFFAOYSA-N
• SMILES： C(C1OCCN(C2C=NC3C(N=2)=CC=C(Cl)C=3)C1)(N1CCCCC1)=O

Computed Properties

• Exact Mass: 360.1353036g/mol
• Monoisotopic Mass: 360.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.2±50.0 °C(Predicted)
• pka: 4.13±0.59(Predicted)

Additional information on 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline

Introduction to 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline (CAS No. 2548995-04-4)

6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline (CAS No. 2548995-04-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoxaline class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both chloro and morpholine substituents, coupled with a piperidine moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The quinoxaline core of this compound is a well-documented scaffold in medicinal chemistry, exhibiting various pharmacological properties such as antimicrobial, antitumor, and anti-inflammatory effects. The introduction of the chloro group at the 6-position enhances the electrophilicity of the molecule, making it more reactive in biological systems. Additionally, the morpholine ring at the 2-position contributes to increased solubility and bioavailability, which are critical factors in drug design.

The piperidine-1-carbonyl moiety is particularly noteworthy, as it introduces a nitrogen-rich environment that can interact with biological targets through hydrogen bonding or salt formation. This feature is often exploited in the design of kinase inhibitors and other enzyme-targeting molecules. The combination of these structural elements makes 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline a versatile building block for synthesizing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Studies suggest that the chloro group may facilitate interactions with metal ions or other electrophilic centers in biological pathways, while the morpholine and piperidine rings enhance binding stability through multiple hydrogen bonding interactions.

In terms of synthetic chemistry, 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline can be synthesized through multi-step reactions involving condensation, cyclization, and functional group transformations. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in green chemistry principles have also been applied to optimize these synthetic routes, reducing waste and improving sustainability.

One of the most exciting areas of research involving this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are key players in signal transduction pathways that regulate cell growth, division, and apoptosis. By inhibiting specific kinases, 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline may disrupt these pathways and halt tumor growth. Preliminary studies have shown promising results in cell-based assays, indicating its potential as a lead compound for further development.

Another area of interest is the compound's antimicrobial properties. The quinoxaline scaffold, along with its various substituents, has been shown to exhibit activity against a range of bacterial and fungal strains. This makes it an attractive candidate for developing new antibiotics or antifungal agents. Researchers are exploring different derivatives of this compound to enhance its efficacy against resistant strains while minimizing side effects.

The role of computational methods in drug discovery has been instrumental in understanding the pharmacological profile of 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline. Molecular docking studies have been used to predict how this compound interacts with target proteins at an atomic level. These studies not only provide insights into its mechanism of action but also help identify potential off-target effects that need to be addressed during further development.

Additionally, structure-based drug design approaches have been employed to modify this compound's structure for improved potency and selectivity. By making small changes to the molecule's architecture, researchers can fine-tune its pharmacological properties without drastically altering its core structure. This iterative process has led to several promising candidates that are now undergoing further preclinical testing.

The future prospects for 6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline are bright, with ongoing research focused on optimizing its synthesis, exploring new therapeutic applications, and understanding its mode of action at a molecular level. As our understanding of biological systems continues to grow, so too will our ability to harness this compound's potential for treating various diseases.

In conclusion,6-chloro-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]quinoxaline (CAS No. 2548995-04-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development across multiple therapeutic areas. With continued research and innovation, this compound holds great promise for improving human health and quality of life.